Cas no 1239015-83-8 ((S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole)

(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole is a chiral heterocyclic compound featuring a fused imidazothiazole scaffold with a benzyl substituent at the 2-position. This structure imparts unique steric and electronic properties, making it valuable in asymmetric synthesis and medicinal chemistry applications. The (S)-enantiomer exhibits high enantiopurity, which is critical for stereoselective reactions and the development of biologically active compounds. Its rigid bicyclic framework enhances stability, while the benzyl group offers versatility for further functionalization. This compound is particularly useful as a chiral auxiliary or ligand in catalytic systems, where its defined stereochemistry ensures precise control over reaction outcomes. Suitable for research in pharmaceuticals and fine chemical synthesis.
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole structure
1239015-83-8 structure
Product Name:(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
CAS No:1239015-83-8
MF:C16H14N2S
MW:266.360762119293
CID:5041234
PubChem ID:155289874
Update Time:2026-02-28

(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
    • BS-46271
    • MFCD33395853
    • (2S)-2-benzyl-1,2-dihydroimidazo[2,1-b][1,3]benzothiazole
    • (4S)-4-benzyl-7-thia-2,5-diazatricyclo[6.4.0.0(2),?]dodeca-1(8),5,9,11-tetraene
    • (4S)-4-benzyl-7-thia-2,5-diazatricyclo[6.4.0.0?,?]dodeca-1(12),5,8,10-tetraene
    • 1239015-83-8
    • E75248
    • CS-0145086
    • Inchi: 1S/C16H14N2S/c1-2-6-12(7-3-1)10-13-11-18-14-8-4-5-9-15(14)19-16(18)17-13/h1-9,13H,10-11H2/t13-/m0/s1
    • InChI Key: QYOVGGRICFJFEJ-ZDUSSCGKSA-N
    • SMILES: S1C2C=CC=CC=2N2C1=N[C@@H](CC1C=CC=CC=1)C2

Computed Properties

  • Exact Mass: 266.08776963g/mol
  • Monoisotopic Mass: 266.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 40.9

(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CY295-50mg
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
1239015-83-8 97%
50mg
461.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CY295-200mg
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
1239015-83-8 97%
200mg
1433.0CNY 2021-07-17
Ambeed
A1371068-100mg
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
1239015-83-8 97% 99%ee
100mg
$46.0 2025-02-20
Ambeed
A1371068-250mg
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
1239015-83-8 97% 99%ee
250mg
$114.0 2025-02-20
Ambeed
A1371068-1g
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
1239015-83-8 97% 99%ee
1g
$455.0 2025-02-20
eNovation Chemicals LLC
Y1239456-250mg
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
1239015-83-8 98%
250mg
$125 2024-06-05
eNovation Chemicals LLC
Y1239456-1g
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
1239015-83-8 98%
1g
$340 2023-09-04
Chemenu
CM555688-100mg
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
1239015-83-8 98%
100mg
$56 2023-11-21
Chemenu
CM555688-250mg
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
1239015-83-8 98%
250mg
$94 2023-11-21
Chemenu
CM555688-1g
(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
1239015-83-8 98%
1g
$377 2023-11-21

Additional information on (S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole

(S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole: A Comprehensive Overview

The compound with CAS No. 1239015-83-8, commonly referred to as (S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of heterocyclic chemistry and medicinal chemistry. This compound belongs to the class of imidazothiazoles, which are known for their unique structural features and potential applications in drug discovery. The molecule's structure is characterized by a fused bicyclic system comprising a benzene ring and an imidazothiazole moiety, with a benzyl group attached at the 2-position. This configuration not only imparts stability to the molecule but also enhances its bioavailability and pharmacokinetic properties.

Recent studies have highlighted the importance of (S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits potent antimicrobial activity, making it a promising candidate for the treatment of drug-resistant bacterial infections. Additionally, its ability to modulate key cellular pathways has led to investigations into its potential role in cancer therapy. Preclinical trials have shown that this compound can selectively target cancer cells while sparing healthy tissue, a property that is highly desirable in oncology drugs.

The synthesis of (S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole involves a multi-step process that combines principles from both organic synthesis and stereochemistry. The use of chiral auxiliaries and asymmetric catalysis has enabled the efficient construction of the (S)-enantiomer, which is critical for achieving the desired biological activity. This approach not only ensures high yields but also minimizes waste, aligning with the principles of green chemistry.

In terms of applications, (S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole has found utility in various areas beyond medicine. For instance, its unique electronic properties make it a valuable component in the development of advanced materials such as organic semiconductors. Researchers have explored its potential as a building block for constructing novel π-conjugated systems, which are essential for applications in electronics and optoelectronics.

The latest research on this compound has also shed light on its interactions with biological systems. Studies using advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into its binding modes with target proteins. These findings have paved the way for rational drug design strategies aimed at optimizing its efficacy and reducing off-target effects.

In conclusion, (S)-2-Benzyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional properties. Its versatility across multiple scientific disciplines underscores its significance as a valuable tool in modern chemical research. As ongoing investigations continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing both medicine and materials science.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited